Cas no 1150617-73-4 (2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one)

• Product Name: 2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• CAS No: 1150617-73-4
• MF: C₇H₇N₃O
• MW: 149.149980783463
• MDL: MFCD12031305
• CID: 1076751
• PubChem ID: 135742060
• Update Time: 2025-06-14

2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Methylpyrrolo[2,1-f][1,2,4]triazin-4(1H)-one
• 2-methyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• 2-methyl-Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one
• 2-Methylpyrrolo[2,1-f][1,2,4]triazin-4(3H)-one
• 2-Methyl-3H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• 2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• DTXSID00654022
• 2-methylpyrrolo[1,2-f][1,2,4]triazin-4(3H)-one
• CS-0054854
• DB-060677
• AWB61773
• A803306
• SCHEMBL10001044
• AKOS005073847
• P11350
• AMY39739
• Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 2-methyl-
• MFCD12031305
• SY322490
• 1150617-73-4

• MDL： MFCD12031305
• Inchi： 1S/C7H7N3O/c1-5-8-7(11)6-3-2-4-10(6)9-5/h2-4H,1H3,(H,8,9,11)
• InChI Key： KYLCRQWYTHFOLK-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN2N=C(C)N1

Computed Properties

• Exact Mass: 149.05900
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.4Ų

Experimental Properties

• PSA: 50.16000
• LogP: 0.33100

2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one Security Information

• HazardClass：IRRITANT

Additional information on 2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one

Recent Advances in the Study of 2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one (CAS: 1150617-73-4)

2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one (CAS: 1150617-73-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structural features, including the fused pyrrolo-triazinone core, make it an attractive scaffold for the design of small-molecule inhibitors. Recent research has demonstrated its utility in the synthesis of compounds that selectively target protein kinases involved in various disease pathways, such as cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of 2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one into a series of potent and selective kinase inhibitors, showcasing its versatility as a building block in medicinal chemistry.

In addition to its role in kinase inhibitor development, recent investigations have explored the compound's potential as a modulator of other biological targets. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its activity as a fragment in the design of allosteric modulators for G protein-coupled receptors (GPCRs), suggesting broader applicability beyond kinase inhibition. The study emphasized the compound's favorable physicochemical properties, such as its moderate lipophilicity and good solubility, which contribute to its drug-like characteristics.

From a synthetic chemistry perspective, advancements have been made in the efficient preparation of 2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one and its derivatives. A recent publication in Organic Process Research & Development (2023) described an optimized multi-step synthesis route that improves yield and scalability, addressing previous challenges in large-scale production. This development is particularly significant for enabling further pharmacological evaluation and potential clinical translation of compounds derived from this scaffold.

Looking forward, the continued exploration of 2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one and its derivatives holds promise for the discovery of new therapeutic agents. Current research efforts are focusing on structure-activity relationship studies to optimize the compound's pharmacological profile, as well as investigations into its potential applications in combination therapies. The compound's versatility and demonstrated biological activities position it as a valuable tool in the ongoing pursuit of innovative treatments for complex diseases.